Cas no 1357094-88-2 (3,5-Dibromo-4-isopropoxypyridine)

3,5-Dibromo-4-isopropoxypyridine is a brominated pyridine derivative featuring an isopropoxy substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of bromine atoms at the 3- and 5-positions enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic frameworks. The isopropoxy group contributes to improved solubility and stability, facilitating handling and further functionalization. Its well-defined structure and high purity make it suitable for precision chemical transformations, offering reliability in research and industrial processes. This compound is particularly valuable in the development of bioactive molecules and advanced materials.
3,5-Dibromo-4-isopropoxypyridine structure
1357094-88-2 structure
Product Name:3,5-Dibromo-4-isopropoxypyridine
CAS No:1357094-88-2
MF:C8H9Br2NO
MW:294.971160650253
CID:1029858
PubChem ID:68086492
Update Time:2025-10-17

3,5-Dibromo-4-isopropoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-4-isopropoxypyridine
    • 3,5-dibromo-4-propan-2-yloxypyridine
    • DA-45723
    • 1357094-88-2
    • DTXSID40737944
    • SCHEMBL10272845
    • MFCD26743624
    • 3,5-Dibromo-4-[(propan-2-yl)oxy]pyridine
    • Inchi: 1S/C8H9Br2NO/c1-5(2)12-8-6(9)3-11-4-7(8)10/h3-5H,1-2H3
    • InChI Key: LFSICBMJAFADKA-UHFFFAOYSA-N
    • SMILES: BrC1C=NC=C(C=1OC(C)C)Br

Computed Properties

  • Exact Mass: 294.90304g/mol
  • Monoisotopic Mass: 292.90509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 22.1Ų

3,5-Dibromo-4-isopropoxypyridine Pricemore >>

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